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Compound of Interest

Compound Name: WAY-328127

Cat. No.: B15600896

In-Depth Technical Guide: WAY-328127

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

WAY-328127 is a chemical compound with the following identifiers:
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Identifier Value

(3aR,4R,7S,7aS)-2-[(4-fluorophenyl)sulfonyl]-4-
IUPAC Name (piperidin-1-yl)-hexahydro-1H-isoindole-7-
carboxamide

CAS Number 912784-67-9[1]
PubChem CID 17252686[1]
Molecular Formula C15H15FN202
Molecular Weight 274.29 g/mol [1]

INChI=1S/C15H15FN202/c16-12-6-8-14(9-7-
12)20(19)18-11-5-4-10(15(17)18)13(11)3-1-2-3-

InChl
13/h6-11,13H,1-5H2,
(H2,17,19)/t10-,11+,13+/m1/s1
C1CCN(CC1)C2C3CCC(C3N(C2)S(=0)
SMILES

(=0)C4=CC=C(C=C4)F)C(=O)N

Biological Activity and Experimental Data

Despite a comprehensive search of publicly available scientific literature and chemical
databases, no specific experimental data regarding the biological activity, binding affinities, or
in vitro/in vivo pharmacology of WAY-328127 could be identified. The mechanism of action and
the specific signaling pathways modulated by this compound are therefore not characterized in
the public domain.

General Experimental Workflow

While specific experimental protocols for WAY-328127 are not available, a general workflow for
the characterization of a novel chemical entity is presented below. This diagram illustrates a
typical sequence of experiments from initial screening to more detailed mechanistic studies.
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A generalized workflow for the preclinical evaluation of a chemical compound.

Disclaimer: The information provided in this document is based on publicly accessible data as
of the date of this report. The absence of detailed experimental data for WAY-328127 in the
public domain limits a comprehensive understanding of its biological effects and potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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